Cas no 72688-91-6 (Bis(tetrabutylammonium) Bis(1,3-dithiole-2-thione-4,5-dithiolato)platinum(II))

• Product Name: Bis(tetrabutylammonium) Bis(1,3-dithiole-2-thione-4,5-dithiolato)platinum(II)
• CAS No: 72688-91-6
• MF: C₃₈H₇₂N₂PtS₁₀
• MW: 1072.71968078613
• MDL: MFCD00143780
• CID: 550015
• PubChem ID: 87564358
• Update Time: 2025-05-19

Bis(tetrabutylammonium) Bis(1,3-dithiole-2-thione-4,5-dithiolato)platinum(II) Chemical and Physical Properties

Names and Identifiers

• BIS(TETRA-N-BUTYLAMMONIUM) BIS(1,3-DITHIOLE-2-THIONE-4,5-DITHIOLATO)PLATINUM(II)
• Bis(tetrabutylammonium) Bis(1,3-dithiole-2-thione-4,5-dithiolato)platinum(II)
• BIS(TETRA-N-BUTYLAMMONIUM) BIS(1,3-DITHIOLE-2-THIONE-4,5-DITHIOLATO)-PLATINUM(2)
• platinum(2+),2-sulfanylidene-1,3-dithiole-4,5-dithiolate,tetrabutylazanium
• Bis(tetrabutylammonium) bis(1,3-dithiol-2-thione-4,5-dithiolato)platinum(ii)
• BIS(TETRA-N-BUTYLAMMONIUM) BIS(1,3-DIRHIOLE-2-THIONE-4,5-DITHIOLATO)-PLATINIUM(II)
• Platinum(2+);2-sulfanylidene-1,3-dithiole-4,5-dithiolate;tetrabutylazanium
• MFCD00143780
• 72688-91-6
• Bis(tetrabutylammonium) Bis(1,3-dithiole-2-thione-4,5-dithiolato)platinum(II), GR
• B1438
• Bis-(tetra-N-butylammonium)bis-(1,3-dithiole-2-thione-4,5-dithiolato)platinum(ii)
• BIS(TETRA-N-BUTYLAMMONIUM) BIS(1,3-DITHIOLE-2-THIONE-4,5-DITHIOLATO)-PLATINIUM(II)
• Bistetrabutylammoniumbisdirhiolethionedithiolato

• MDL： MFCD00143780
• Inchi： 1S/2C16H36N.2C3H2S5.Pt/c2*1-5-9-13-17(14-10-6-2,15-11-7-3)16-12-8-4;2*4-1-2(5)8-3(6)7-1;/h2*5-16H2,1-4H3;2*4-5H;/q2*+1;;;+2/p-4
• InChI Key： HGKRIEMQZSEWJM-UHFFFAOYSA-J
• SMILES： [Pt+2].[S-]C1=C(SC(=S)S1)[S-].[S-]C1=C(SC(=S)S1)[S-].[N+](CCCC)(CCCC)(CCCC)CCCC.[N+](CCCC)(CCCC)(CCCC)CCCC

Computed Properties

• Exact Mass: 1071.26000
• Monoisotopic Mass: 1071.255
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 51
• Rotatable Bond Count: 24
• Complexity: 442
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 169

Experimental Properties

• Color/Form: Black lens powder
• PSA: 177.14000
• LogP: 14.70610
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on Bis(tetrabutylammonium) Bis(1,3-dithiole-2-thione-4,5-dithiolato)platinum(II)

Comprehensive Overview of Bis(tetrabutylammonium) Bis(1,3-dithiole-2-thione-4,5-dithiolato)platinum(II) (CAS No. 72688-91-6)

The compound Bis(tetrabutylammonium) Bis(1,3-dithiole-2-thione-4,5-dithiolato)platinum(II) (CAS No. 72688-91-6) is a highly specialized organometallic complex that has garnered significant attention in the fields of materials science, catalysis, and advanced electronics. Its unique molecular structure, featuring a platinum(II) center coordinated with 1,3-dithiole-2-thione-4,5-dithiolato ligands and stabilized by tetrabutylammonium counterions, makes it a versatile candidate for cutting-edge applications. Researchers and industries are increasingly exploring its potential in organic semiconductors, photovoltaics, and next-generation sensors, aligning with the global push toward sustainable and high-performance materials.

One of the most compelling aspects of Bis(tetrabutylammonium) Bis(1,3-dithiole-2-thione-4,5-dithiolato)platinum(II) is its role in the development of organic light-emitting diodes (OLEDs) and conductive polymers. With the rise of flexible electronics and wearable technology, this compound's ability to facilitate charge transport and luminescence has positioned it as a key material in these innovations. Additionally, its redox-active properties make it a promising candidate for energy storage solutions, such as supercapacitors and battery materials, addressing the growing demand for efficient and eco-friendly energy systems.

The synthesis and characterization of CAS No. 72688-91-6 involve sophisticated techniques, including X-ray crystallography, UV-Vis spectroscopy, and electrochemical analysis. These methods reveal its intricate electronic structure and stability, which are critical for optimizing its performance in practical applications. Recent studies have also highlighted its potential in molecular electronics, where its dithiolato ligands enable precise control over electron flow, a feature highly sought after in nanoscale devices.

From an industrial perspective, the scalability of Bis(tetrabutylammonium) Bis(1,3-dithiole-2-thione-4,5-dithiolato)platinum(II) remains a topic of active research. Challenges such as cost-effective synthesis and environmental impact are being addressed through innovative approaches like green chemistry and catalytic recycling. These efforts align with the broader goals of reducing the carbon footprint of advanced materials while maintaining their high functionality.

In summary, CAS No. 72688-91-6 represents a frontier in material science, bridging the gap between theoretical research and real-world applications. Its multifaceted properties and adaptability to emerging technologies ensure its relevance in a rapidly evolving scientific landscape. As industries continue to prioritize sustainability and efficiency, this compound is poised to play a pivotal role in shaping the future of electronics, energy, and beyond.